Cas no 314745-80-7 (ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 314745-80-7
• MF: C₁₈H₂₂O₆
• MW: 334.363686084747
• CID: 6382111
• PubChem ID: 853138
• Update Time: 2025-11-02

ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• ethyl 5-(2-(tert-butoxy)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-2-methyl-, ethyl ester
• F0919-0943
• Oprea1_667328
• SR-01000456863-1
• Z275256014
• ethyl 5-(2-tert-butoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
• SR-01000456863
• 314745-80-7
• AKOS001616444
• CCG-108503
• ethyl 2-methyl-5-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethoxy]-1-benzofuran-3-carboxylate
• ETHYL 5-[2-(TERT-BUTOXY)-2-OXOETHOXY]-2-METHYL-1-BENZOFURAN-3-CARBOXYLATE
• EU-0040808

• Inchi： 1S/C18H22O6/c1-6-21-17(20)16-11(2)23-14-8-7-12(9-13(14)16)22-10-15(19)24-18(3,4)5/h7-9H,6,10H2,1-5H3
• InChI Key： GLWVBQOCNJVBPJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(OC(C)(C)C)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 334.14163842g/mol
• Monoisotopic Mass: 334.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 422.1±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate

Ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate: A Comprehensive Overview

Ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 314745-80-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to by its abbreviated name ethyl benzofuran carboxylate derivative, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the benzofuran core and the tert-butoxy carbonyl group, make it a versatile building block for researchers.

The chemical structure of ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate consists of a benzofuran ring system substituted with an ethyl ester at the 3-position and a tert-butoxy carbonyl group at the 5-position. This arrangement imparts specific physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers often utilize this compound in the development of pharmaceutical intermediates and functional materials, leveraging its reactivity and structural diversity.

One of the most compelling applications of CAS 314745-80-7 is in the field of drug discovery. The benzofuran scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive molecules. Recent studies have highlighted the potential of ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate as a precursor for antiviral and anti-inflammatory agents. For instance, its derivatives have shown promise in targeting viral proteases, a hot topic in the wake of global health challenges.

In addition to its pharmaceutical applications, ethyl benzofuran carboxylate derivative is also explored in material science. The compound’s ability to form stable intermediates makes it valuable in the synthesis of organic electronic materials, such as OLEDs and photovoltaic cells. With the growing demand for sustainable energy solutions, researchers are increasingly investigating this compound’s role in next-generation materials.

The synthesis of ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate typically involves multi-step organic reactions, including esterification and etherification processes. Advanced techniques like microwave-assisted synthesis and catalytic methods have been employed to improve yield and efficiency. These innovations align with the broader trend of green chemistry, which emphasizes reducing waste and energy consumption in chemical synthesis.

Market dynamics for CAS 314745-80-7 reflect its growing importance. The compound is increasingly available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Pricing trends indicate steady demand, driven by its applications in high-value sectors like pharmaceuticals and advanced materials. As the chemical industry evolves, ethyl benzofuran carboxylate derivative is poised to remain a critical component in research and development.

Safety and handling of ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate are straightforward, with standard laboratory precautions sufficing for most applications. The compound is typically stored under inert conditions to maintain stability. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines, ensuring compliance with laboratory safety protocols.

Looking ahead, the future of CAS 314745-80-7 appears promising. Ongoing research into its derivatives and applications continues to uncover new possibilities. Whether in drug development or material innovation, this compound exemplifies the intersection of chemistry and cutting-edge technology. For researchers and industry professionals, ethyl 5-2-(tert-butoxy)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate represents a valuable tool in the pursuit of scientific advancement.